Cas no 150012-66-1 (1H-1,4-Diazepine,hexahydro-1,4-bis(4-methyl-1,2,5-oxadiazol-3-yl)-)

• Product Name: 1H-1,4-Diazepine,hexahydro-1,4-bis(4-methyl-1,2,5-oxadiazol-3-yl)-
• CAS No: 150012-66-1
• MF: C₁₁H₁₆N₆O₂
• MW: 264.283740997314
• CID: 214726
• PubChem ID: 3073570
• Update Time: 2025-04-19

1H-1,4-Diazepine,hexahydro-1,4-bis(4-methyl-1,2,5-oxadiazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine,hexahydro-1,4-bis(4-methyl-1,2,5-oxadiazol-3-yl)-
• 3-methyl-4-[4-(4-methyl-1,2,5-oxadiazol-3-yl)-1,4-diazepan-1-yl]-1,2,5-oxadiazole
• DTXSID20164451
• 1H-1,4-Diazepine, hexahydro-1,4-bis(methylfurazanyl)-
• Hexahydro-1,4-bis(methylfurazanyl)-1H-1,4-diazepine
• N,N'-Bis(3-methyl-1,2,5-oxadiazol-4-yl)hexahydro-1,4-diazepine
• 150012-66-1

• Inchi： 1S/C11H16N6O2/c1-8-10(14-18-12-8)16-4-3-5-17(7-6-16)11-9(2)13-19-15-11/h3-7H2,1-2H3
• InChI Key： KCBBRIOJACYQGA-UHFFFAOYSA-N
• SMILES： O1N=C(C)C(=N1)N1CCN(C2C(C)=NON=2)CCC1

Computed Properties

• Exact Mass: 264.13368
• Monoisotopic Mass: 264.133474
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.3
• XLogP3: 1.1

Experimental Properties

• Density: 1.284
• Boiling Point: 429.2°Cat760mmHg
• Flash Point: 213.4°C
• Refractive Index: 1.551
• PSA: 84.32